Cas no 148597-83-5 (L-Alloisoleucine, 1,1-dimethylethyl ester)

L-Alloisoleucine 1,1-dimethylethyl ester is a protected derivative of the non-proteinogenic amino acid L-alloisoleucine, featuring a tert-butyl ester group. This modification enhances the compound's stability and solubility in organic solvents, making it particularly useful in peptide synthesis and medicinal chemistry applications. The tert-butyl ester group serves as a protecting group for the carboxyl functionality, allowing selective reactions at the amino group while preventing unwanted side reactions. Its stereochemical purity and controlled reactivity make it a valuable intermediate for the synthesis of complex bioactive molecules. The compound is commonly employed in research settings where precise structural control and high chemical fidelity are required.

L-Alloisoleucine, 1,1-dimethylethyl ester structure

148597-83-5 structure

Product Name:L-Alloisoleucine, 1,1-dimethylethyl ester

CAS No:148597-83-5

MF:C₁₀H₂₁NO₂

MW:187.27924323082

CID:3779643

PubChem ID:51064153

Update Time:2025-06-25

L-Alloisoleucine, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- L-Alloisoleucine, 1,1-dimethylethyl ester
- 148597-83-5
- EN300-764791
- (2S,3R)-tert-Butyl 2-amino-3-methylpentanoate
- tert-butyl (2S,3R)-2-amino-3-methylpentanoate
- AKOS015906266
- Inchi： 1S/C10H21NO2/c1-6-7(2)8(11)9(12)13-10(3,4)5/h7-8H,6,11H2,1-5H3/t7-,8+/m1/s1
- InChI Key： DRWKBZREIMLHDX-SFYZADRCSA-N
- SMILES： C(OC(C)(C)C)(=O)[C@H]([C@H](C)CC)N

Computed Properties

Exact Mass: 187.157228913Da
Monoisotopic Mass: 187.157228913Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.3Å²

L-Alloisoleucine, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-764791-0.05g	tert-butyl (2S,3R)-2-amino-3-methylpentanoate	148597-83-5	95%	0.05g	$1966.0	2024-05-22
Enamine	EN300-764791-0.1g	tert-butyl (2S,3R)-2-amino-3-methylpentanoate	148597-83-5	95%	0.1g	$2059.0	2024-05-22
Enamine	EN300-764791-0.25g	tert-butyl (2S,3R)-2-amino-3-methylpentanoate	148597-83-5	95%	0.25g	$2152.0	2024-05-22
Enamine	EN300-764791-0.5g	tert-butyl (2S,3R)-2-amino-3-methylpentanoate	148597-83-5	95%	0.5g	$2246.0	2024-05-22
Enamine	EN300-764791-1.0g	tert-butyl (2S,3R)-2-amino-3-methylpentanoate	148597-83-5	95%	1.0g	$2339.0	2024-05-22